Methyl 4-Hydroxy-8-iodoisoquinoline-3-carboxylate

• IUPAC Name: methyl 4-hydroxy-8-iodoisoquinoline-3-carboxylate
• InChI: InChI=1S/C11H8INO3/c1-16-11(15)9-10(14)6-3-2-4-8(12)7(6)5-13-9/h2-5,14H,1H3
• InChI Key: XOHWAYZKTGAGFI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=C2C(=C1O)C=CC=C2I
• Molecular Formula: C11H8INO3
• Molecular Weight: 329.09 g/mol

Description

“Methyl 4-Hydroxy-8-iodoisoquinoline-3-carboxylate” is a chemical compound with the CAS Number: 945740-66-9. It belongs to the family of isoquinoline derivatives. The basic structure of this compound contains a substituted isoquinoline ring that is modified with an iodo, hydroxyl, and methyl group.

Molecular Structure Analysis

The molecular formula of “Methyl 4-Hydroxy-8-iodoisoquinoline-3-carboxylate” is C11H8INO3. Its InChI Code is 1S/C11H8INO3/c1-16-11(15)9-10(14)6-3-2-4-8(12)7(6)5-13-9/h2-5,14H,1H3. The molecular weight of this compound is 329.09 g/mol.

Physical And Chemical Properties Analysis

“Methyl 4-Hydroxy-8-iodoisoquinoline-3-carboxylate” is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Medicinal Chemistry

Methyl 4-Hydroxy-8-iodoisoquinoline-3-carboxylate is of interest to medicinal chemists due to its structural features. Quinolines, including this compound, have become essential building blocks for drug discovery. Researchers explore its potential as a scaffold for designing novel pharmaceutical agents. .

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.

Synthesis routes and methods

Procedure details

To a solution of crude 3-Iodo-2-{[methoxycarbonylmethyl-(toluene-4-sulfonyl)-amino]-methyl}-benzoic acid methyl ester (37.8 g) in methanol (220 mL) was added a solution of NaOMe (30 wt %) in methanol (40 mL) with stirring. After stirring for 18 h at ambient temperature the mixture was concentrated in vacuo. To the residue was added 1 N hydrochloric acid (200 mL) and the mixture was extracted with hot ethyl acetate (1×300 mL). The organic phase was then washed with concentrated aqueous NaHCO3 solution (3×200 mL), dried over MgSO4 and concentrated in vacuo. The residue was recrystallized from ethyl acetate to give the title compound as a tan solid (10.1 g); MS-(+)-ion: M+1=329.8.